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Compound of Interest

Compound Name: Terephthalic acid, lithium salt

CAS No.: 28313-49-7

Cat. No.: B12657805

Get Quote

Executive Summary
Dilithium terephthalate (

, abbreviated as

or

) represents a critical intersection between organic solid-state chemistry and advanced energy
storage.[1] As a redox-active organic salt, it has emerged as a safer, sustainable alternative to
inorganic anodes (like graphite) in Li-ion batteries due to its operating potential of ~0.8 V vs.

, which mitigates dendrite formation. In pharmaceutical and hydrometallurgical contexts,

serves as a pivotal intermediate for high-purity lithium recovery and a potential solid-state
lithium source.

This guide provides a rigorous analysis of the
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crystal structure via X-ray Diffraction (XRD), establishing a self-validating protocol for phase
identification. We compare its physicochemical and electrochemical performance against
industry standards: Graphite (battery anode) and Lithium Carbonate (pharmaceutical
precursor).

Crystal Structure Fundamentals
To accurately analyze the XRD pattern of

, one must first understand its crystallographic definition. Unlike its precursors,

forms a distinct layered structure where lithium ions coordinate between sheets of
terephthalate anions, facilitating ion transport.

Crystallographic Parameters
According to the seminal structural resolution by Kaduk (2000), anhydrous dilithium

terephthalate crystallizes in the monoclinic system.

Table 1: Crystallographic Data for

(Standard Phase)
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Parameter Value Mechanistic Insight

Formula
Stoichiometric 1:1 salt of

Terephthalic Acid and LiOH.

Crystal System Monoclinic
Low symmetry contributes to

complex peak splitting in XRD.

Space Group (No.[1] 14)

Centrosymmetric; dictates

systematic absences in the

diffraction pattern.

Lattice
Å

Defines the interlayer spacing

critical for Li-ion intercalation.

Lattice
Å

Short axis; relates to

-stacking distance of aromatic

rings.

Lattice
Å

Angle Slight monoclinic distortion.

Z 2 Two formula units per unit cell.
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Expert Note: The

space group implies that reflections

are only visible when

and

when

. The appearance of forbidden reflections often indicates symmetry-breaking

defects or phase impurities (e.g., unreacted

).

Experimental Protocol: XRD Analysis
This protocol is designed to ensure reproducibility and minimize preferred orientation, a

common issue with the plate-like morphology of terephthalate salts.

Sample Preparation Workflow

Sample Preparation Data Collection
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Figure 1: Standardized XRD workflow for organic salt analysis. The back-loading technique is

critical to reduce preferred orientation effects common in layered organic salts.

Instrument Parameters
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Radiation: Cu K

(

Å) or Mo K

(preferred for minimizing absorption, though Cu is standard).

Scan Range:

(Low angle data is crucial for organic unit cells).

Step Size:

.

Divergence Slit: Fixed (

) or Automatic (to maintain constant irradiated volume).

Pattern Interpretation & Phase Identification[2]
A "fingerprint" match is insufficient for high-stakes applications. You must validate the phase

purity by checking for specific impurity markers.

Diagnostic Peaks
The XRD pattern of pure

is characterized by strong low-angle reflections due to the large d-spacings of the organic
framework.

Primary Reflection (

): ~10.6°

(Cu K

). This peak corresponds to the spacing between the terephthalate layers.

Secondary Reflection: ~18-20° range.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Differentiation:

vs. Terephthalic Acid (TPA): TPA has a distinct intense peak at ~17.4°

. The absence of this peak confirms complete neutralization.

vs. Lithium Carbonate (

):

(impurity from air exposure) shows a sharp, intense peak at 31.7°

(110) and 30.6° (002). Any peak in this region indicates surface carbonation.

Comparative Analysis: vs. Alternatives
The following table contrasts

with its primary functional alternatives in battery and pharma sectors.

Table 2: Comparative Performance Matrix
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Metric

Dilithium
Terephthalate (

)

Graphite (Battery
Std.)

Lithium Carbonate
(Pharma Std.)

Crystal Structure
Layered Monoclinic (

)

Layered Hexagonal (

)

Monoclinic (

)

Primary Application
Organic Anode / Li-

Recovery
Li-ion Anode

Bipolar Drug /

Precursor

Theoretical Capacity
~301 mAh/g (2 Li

uptake)

372 mAh/g (

)

N/A (Non-redox

active)

Operating Voltage ~0.8 V vs. ~0.1 V vs. N/A

Safety Profile
High: No Li-plating

(dendrite free)

Moderate: Risk of

plating at high rates
High: Stable salt

Solubility (Water)

Moderate

(Precipitates from

conc.[1][2][3] LiOH)

Insoluble Low (~1.3 g/100mL)

XRD Marker

Low angle peaks

(<15°

)

Sharp peak at 26.5°

(002)

Sharp peak at 31.7°

Mechanism of Action & Performance
Electrochemical Mechanism (Battery Context)
In a battery,

operates via a "rocking-chair" mechanism where lithium ions reversibly bind to the carboxylate
groups and the aromatic ring.
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Structural Impact

Li2TP (Discharged)
C8H4O4Li2

Transition State
Li+ Insertion into Layers

+ 2 Li+ + 2 e- (Lithiation)Oxidation

Li4TP (Charged)
C8H4O4Li4

Reduction of Carboxyl/Ring

Minimal Volume Expansion
(<10% vs 300% for Silicon)

- 2 Li+ - 2 e- (Delithiation)

Click to download full resolution via product page

Figure 2: Redox mechanism of

. The structural stability during the Li+ insertion/extraction cycle (minimal volume expansion) is
a key advantage verified by in-situ XRD, which shows reversible peak shifting rather than
phase decomposition.

Pharmaceutical Relevance
While primarily an anode material,

is investigated in drug development as a co-crystal former or alternative lithium salt.

Solubility Advantage: Organic lithium salts often exhibit different bioavailability profiles

compared to inorganic carbonates.

Purity Verification: The XRD protocol defined in Section 3 is identical for pharma-grade QC to

ensure no unreacted terephthalic acid (irritant) remains.

Conclusion
Dilithium terephthalate is a versatile crystalline material. Its XRD pattern, defined by the
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space group and distinct low-angle reflections, serves as the primary fingerprint for quality
control in both battery electrode fabrication and pharmaceutical synthesis.

For Battery Researchers: Focus on the intensity of the

peak to quantify crystallinity, which directly correlates to cycle life.

For Pharma Professionals: Use the

(TPA) and

(

) regions as "exclusion zones" to validate purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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